The first example of a hetero-tetranuclear [(VO)Gd]2 complex: synthesis, crystal structure and magnetic properties of [VOLGd(hfa)2CH3OH]2·2CH3OH·2(CH3)2CO

Dalton Transactions Pub Date: 2005-07-27 DOI: 10.1039/B506102D

Abstract

A cyclic tetranuclear [VIVO–GdIII]2 complex with VO and Gd ions alternately arrayed, behaves, from the magnetic point of view, as two independent dinuclear entities each having a S = 4 ground state, as a consequence of an active and ferromagnetic VO–Gd interaction through the double phenoxo bridge and a magnetically inactive VO–Gd interaction through the amide bridge.

Graphical abstract: The first example of a hetero-tetranuclear [(VO)Gd]2 complex: synthesis, crystal structure and magnetic properties of [VOLGd(hfa)2CH3OH]2·2CH3OH·2(CH3)2CO
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